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Compound of Interest

Compound Name: 4-Benzyloxybenzoic acid

Cat. No.: B057114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Benzyloxybenzoic acid (CAS:

1486-51-7), a substituted benzoic acid derivative. The document details its physicochemical

properties, spectroscopic data, synthesis and purification protocols, analytical methods, and

safety information, presenting a valuable resource for its application in research and

development.

Physicochemical Properties
4-Benzyloxybenzoic acid is a white to almost white crystalline powder.[1] Key

physicochemical data are summarized in the table below for quick reference.
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Property Value Source(s)

CAS Number 1486-51-7 [2]

Molecular Formula C₁₄H₁₂O₃ [2]

Molecular Weight 228.24 g/mol [3]

Melting Point 189-192 °C [1][3][4][5]

Boiling Point (Predicted) 396.3 ± 17.0 °C [1][5]

pKa (Predicted) 4.46 ± 0.10 [1]

Appearance
White to Almost white

powder/crystal
[1]

Solubility Very faint turbidity in Pyridine [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 4-Benzyloxybenzoic acid.

Nuclear Magnetic Resonance (¹H NMR)
The ¹H NMR spectrum of 4-Benzyloxybenzoic acid is available and can be used for structural

elucidation.[4] A typical spectrum would be run in a solvent like DMSO-d6.[4]

Infrared (IR) Spectroscopy
The NIST WebBook provides the gas-phase IR spectrum for 4-Benzyloxybenzoic acid.[6][7]

The spectrum is a critical tool for identifying the functional groups present in the molecule.

Mass Spectrometry (MS)
Mass spectrometry data (electron ionization) for 4-Benzyloxybenzoic acid is available through

the NIST WebBook, which can be used to determine the molecular weight and fragmentation

pattern.[7]

Experimental Protocols
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Detailed experimental procedures are essential for the synthesis, purification, and analysis of

4-Benzyloxybenzoic acid. While specific protocols for this exact compound are not

extensively detailed in publicly available literature, established methods for similar compounds,

such as 4-benzyloxy-3,5-dimethylbenzoic acid, can be readily adapted.

Synthesis via Williamson Ether Synthesis
A common and effective method for the synthesis of 4-Benzyloxybenzoic acid is the

benzylation of 4-hydroxybenzoic acid, which proceeds via a Williamson ether synthesis

mechanism.[2][8]

Materials:

4-Hydroxybenzoic acid

Benzyl bromide

Potassium carbonate (K₂CO₃)

Acetone or Dimethylformamide (DMF)

Hydrochloric acid (HCl), 1M solution

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 4-hydroxybenzoic acid (1.0 eq) in acetone or DMF, add potassium carbonate

(2.0-3.0 eq).

Stir the mixture at room temperature for 15-30 minutes.

Add benzyl bromide (1.1-1.5 eq) dropwise to the reaction mixture.
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Heat the reaction mixture to reflux and maintain for 4-12 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).[2]

After the reaction is complete, cool the mixture to room temperature and filter to remove

inorganic salts.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in ethyl acetate and wash with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.[2]
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Caption: Synthetic workflow for 4-Benzyloxybenzoic acid.
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Purification by Recrystallization
The crude product can be purified by recrystallization to obtain pure 4-Benzyloxybenzoic
acid.[2]

Procedure:

Dissolve the crude product in a minimal amount of a hot solvent system (e.g., ethanol/water

or ethyl acetate/hexanes).[2][5]

If insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to

maximize crystal formation.[5]

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the purified crystals.
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Caption: Recrystallization workflow for purification.
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Analytical Methods
For quality control and characterization, various analytical methods can be employed. High-

Performance Liquid Chromatography (HPLC) is a suitable technique for purity assessment and

impurity profiling.[1]

HPLC Method Validation Workflow
A general workflow for validating an HPLC method for 4-Benzyloxybenzoic acid would include

assessing parameters like specificity, linearity, accuracy, precision, and robustness.

Method Development Method Validation

Column & Mobile
Phase Selection

Optimize Gradient,
Flow Rate, Temp. Specificity Linearity Accuracy Precision

(Repeatability & Intermediate) LOD & LOQ Robustness Validated HPLC Method

Click to download full resolution via product page

Caption: HPLC method validation workflow.

Biological Activity and Applications
4-Benzyloxybenzoic acid serves as a versatile building block in organic synthesis. It is used

in the preparation of various compounds, including 1,3-phenylene bis(4-benzyloxybenzoate)

and (-)-(2R,3R)-5,7-bis(benzyloxy)-2-[3,4,5-tris(benzyloxy)-phenyl]chroman-3-yl-(4-

benzyloxy)benzoate.[4][9]

While direct experimental data on the biological activity of 4-Benzyloxybenzoic acid is limited,

studies on structurally related benzoic acid derivatives suggest potential for anticancer and

anti-inflammatory activities.[3] For instance, some benzoic acid derivatives have shown

potential as HDAC inhibitors.[3] Further research is needed to fully elucidate the biological

profile of 4-Benzyloxybenzoic acid.

Safety Information
It is important to handle 4-Benzyloxybenzoic acid with appropriate safety precautions.
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Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).[10]

Precautionary Statements: P264, P280, P301 + P312, P305 + P351 + P338, P337 + P313,

P501.[10]

Personal Protective Equipment: It is recommended to use a dust mask (type N95 or

equivalent), eye shields, and gloves when handling this compound.[10]

For comprehensive safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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